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Introduction

llyonectria liriodendri is a significant fungal pathogen associated with black foot disease in
grapevines, leading to considerable economic losses in vineyards and nurseries.[1] Accurate
and sensitive quantification of this pathogen in soil and plant tissues is crucial for early
detection, disease management, and the development of effective control strategies. Droplet
Digital PCR (ddPCR) offers a powerful technology for the absolute quantification of target DNA,
providing higher sensitivity and precision compared to traditional quantitative PCR (qPCR),
especially at low target concentrations.[1][2] This document provides detailed application notes
and protocols for the quantification of llyonectria liriodendri using ddPCR.

Core Applications

o Early Detection: Detect the presence of llyonectria liriodendri in soil and grapevine roots
before the onset of visible disease symptoms.

o Disease Monitoring: Quantify the pathogen load in vineyards over time to assess disease
progression and the efficacy of treatment strategies.

o Nursery Screening: Screen grapevine planting material to ensure it is free from llyonectria
liriodendri contamination, preventing the spread of the pathogen.
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o Research: Investigate the epidemiology and ecology of llyonectria liriodendri in different
environmental compartments.

Experimental Workflow

The overall experimental workflow for the ddPCR quantification of llyonectria liriodendri is
depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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